Cas no 32857-93-5 (2,5-Pyrrolidinedione, 3-(4-methoxyphenyl)-1-methyl-)

• Product Name: 2,5-Pyrrolidinedione, 3-(4-methoxyphenyl)-1-methyl-
• CAS No: 32857-93-5
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 3940242
• Update Time: 2025-10-28

2,5-Pyrrolidinedione, 3-(4-methoxyphenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 3-(4-methoxyphenyl)-1-methyl-
• 3-(4-methoxyphenyl)-1-methylpyrrolidine-2,5-dione
• 2,?5-?Pyrrolidinedione, 3-?(4-?methoxyphenyl)?-?1-?methyl-

• Inchi： 1S/C12H13NO3/c1-13-11(14)7-10(12(13)15)8-3-5-9(16-2)6-4-8/h3-6,10H,7H2,1-2H3
• InChI Key： QQXBVFFYBRRZKK-UHFFFAOYSA-N
• SMILES： N1(C)C(=O)CC(C2=CC=C(OC)C=C2)C1=O

Experimental Properties

• Density: 1.211±0.06 g/cm3(Predicted)
• Melting Point: 125-126 °C(Solv: ethanol (64-17-5))
• Boiling Point: 389.3±42.0 °C(Predicted)
• pka: -1.81±0.40(Predicted)

Additional information on 2,5-Pyrrolidinedione, 3-(4-methoxyphenyl)-1-methyl-

2,5-Pyrrolidinedione, 3-(4-methoxyphenyl)-1-methyl- (CAS No: 32857-93-5)

2,5-Pyrrolidinedione, 3-(4-methoxyphenyl)-1-methyl- is a compound with the CAS registry number 32857-93-5. This compound belongs to the class of pyrrolidinediones, which are five-membered ring structures containing two oxygen atoms in the form of ketones. The presence of the 4-methoxyphenyl group and the methyl substituent at specific positions on the pyrrolidinedione ring imparts unique chemical and biological properties to this molecule.

The structure of 2,5-pyrrolidinedione is characterized by a pyrrolidine ring with two ketone groups at positions 2 and 5. The 4-methoxyphenyl group is attached at position 3 of the ring, while a methyl group is attached at position 1. This substitution pattern not only influences the physical properties of the compound but also plays a crucial role in its biological activity and potential applications.

Recent studies have highlighted the importance of pyrrolidinedione derivatives in various fields, including pharmacology and material science. For instance, research has shown that compounds like 2,5-pyrrolidinedione, 3-(4-methoxyphenyl)-1-methyl- exhibit potential as inhibitors of certain enzymes or as precursors for more complex molecules with therapeutic applications.

The synthesis of 2,5-pyrrolidinedione derivatives typically involves multi-step organic reactions. One common approach is the condensation of cyclic ketones with appropriate nucleophiles or enolates to form the pyrrolidinedione skeleton. The introduction of substituents like the 4-methoxyphenyl and methyl groups can be achieved through various coupling reactions or protection/deprotection strategies.

In terms of applications, 2,5-pyrrolidinedione derivatives have been explored for their potential in drug discovery. For example, they have been investigated as candidates for anti-inflammatory agents or as modulators of cellular signaling pathways. The presence of the 4-methoxyphenyl group contributes to the molecule's ability to interact with specific biological targets due to its aromaticity and electron-donating methoxy substituent.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the bioactivity and toxicity profiles of compounds like 2,5-pyrrolidinedione, 3-(4-methoxyphenyl)-1-methyl- with greater accuracy. These computational models help in designing more potent and selective derivatives for specific therapeutic applications.

In conclusion, 2,5-pyrrolidinedione, 3-(4-methoxyphenyl)-1-methyl- (CAS No: 32857-93-5) is a versatile compound with significant potential in various scientific domains. Its unique structure and substituent effects make it a valuable subject for further research and development.